Cas no 58838-54-3 (Propanenitrile, 2-[(1,1-dimethylethyl)amino]-)

• Product Name: Propanenitrile, 2-[(1,1-dimethylethyl)amino]-
• CAS No: 58838-54-3
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 340718
• PubChem ID: 13105659
• Update Time: 2025-04-19

Propanenitrile, 2-[(1,1-dimethylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-[(1,1-dimethylethyl)amino]-
• 2-(tert-butylamino)propanenitrile
• 2-tert-butylaminopropionitrile
• CNVQXHVWOLSJME-UHFFFAOYSA-N
• 58838-54-3
• DTXSID30518284
• SCHEMBL2389987

• Inchi： 1S/C7H14N2/c1-6(5-8)9-7(2,3)4/h6,9H,1-4H3
• InChI Key： CNVQXHVWOLSJME-UHFFFAOYSA-N
• SMILES： N(C(C#N)C)C(C)(C)C

Computed Properties

• Exact Mass: 126.11582
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82